Cas no 1598090-09-5 (3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol)

• Product Name: 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol
• CAS No: 1598090-09-5
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5579445
• Update Time: 2025-06-09

3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[[(1-hydroxycyclobutyl)methyl]amino]-
• 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol

• Inchi： 1S/C8H17NO3/c10-5-7(11)4-9-6-8(12)2-1-3-8/h7,9-12H,1-6H2
• InChI Key： YNRJAARWYCSMMH-UHFFFAOYSA-N
• SMILES： C(O)C(O)CNCC1(O)CCC1

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 370.4±27.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Additional information on 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol

Exploring the Properties and Applications of 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol (CAS No. 1598090-09-5)

In the realm of specialty chemicals, 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol (CAS No. 1598090-09-5) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its hydroxyl and amino functional groups, is increasingly studied for its potential in pharmaceuticals, cosmetics, and material science. Researchers and industry professionals are particularly interested in its role as a building block for advanced formulations, aligning with the growing demand for sustainable and high-performance chemical solutions.

The molecular architecture of 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol features a cyclobutyl ring, which contributes to its stability and reactivity. This structural attribute makes it a valuable intermediate in organic synthesis, especially for designing bioactive molecules. Recent studies highlight its potential in drug delivery systems, where its amphiphilic nature enhances solubility and bioavailability—a critical factor in modern pharmaceutical development. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward eco-friendly alternatives.

Beyond pharmaceuticals, 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol has found applications in personal care products. Its moisturizing properties and low irritation potential make it a candidate for skincare formulations, addressing consumer demand for gentle yet effective ingredients. Cosmetic chemists are exploring its use in anti-aging and hydration serums, capitalizing on its ability to penetrate the skin barrier. This versatility positions the compound as a multifunctional additive in the booming cosmeceutical market.

From a technical perspective, the synthesis of 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol involves stereoselective reactions, which are a focal point for process optimization. Innovations in catalytic methods and flow chemistry have improved its production efficiency, reducing waste and energy consumption. These advancements resonate with the broader industrial biotechnology trends, where cost-effective and scalable processes are prioritized.

In material science, this compound's ability to modify polymer properties has sparked interest. Its incorporation into polyurethane and epoxy resins enhances flexibility and adhesion, making it suitable for coatings and adhesives. As industries seek high-durability materials with reduced environmental impact, 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol offers a promising solution. Its biodegradability potential further supports its alignment with circular economy initiatives.

Looking ahead, the compound's structure-activity relationships (SAR) remain a key area of exploration. Computational modeling and high-throughput screening are accelerating its adoption in precision medicine and targeted therapies. With the rise of AI-driven drug discovery, 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol could play a pivotal role in identifying novel therapeutic agents for complex diseases.

In summary, 3-{[(1-hydroxycyclobutyl)methyl]amino}propane-1,2-diol (CAS No. 1598090-09-5) exemplifies the intersection of innovation and sustainability in chemical research. Its diverse applications—from healthcare to advanced materials—underscore its relevance in addressing contemporary challenges. As scientific and industrial communities continue to unlock its potential, this compound is poised to become a cornerstone of next-generation chemical solutions.